Cas no 2137554-35-7 (3-[(2,3-Dihydroxy-2-methylpropyl)amino]-2,2-difluoropropanoic acid)
3-[(2,3-Dihydroxy-2-methylpropyl)amino]-2,2-difluoropropanoic acid Chemical and Physical Properties
Names and Identifiers
-
- 3-[(2,3-dihydroxy-2-methylpropyl)amino]-2,2-difluoropropanoic acid
- EN300-788950
- 2137554-35-7
- 3-[(2,3-Dihydroxy-2-methylpropyl)amino]-2,2-difluoropropanoic acid
-
- Inchi: 1S/C7H13F2NO4/c1-6(14,4-11)2-10-3-7(8,9)5(12)13/h10-11,14H,2-4H2,1H3,(H,12,13)
- InChI Key: DQHGDXXIESLVEN-UHFFFAOYSA-N
- SMILES: FC(C(=O)O)(CNCC(C)(CO)O)F
Computed Properties
- Exact Mass: 213.08126422g/mol
- Monoisotopic Mass: 213.08126422g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 14
- Rotatable Bond Count: 6
- Complexity: 212
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -3.4
- Topological Polar Surface Area: 89.8Ų
3-[(2,3-Dihydroxy-2-methylpropyl)amino]-2,2-difluoropropanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-788950-0.05g |
3-[(2,3-dihydroxy-2-methylpropyl)amino]-2,2-difluoropropanoic acid |
2137554-35-7 | 95.0% | 0.05g |
$1344.0 | 2025-03-21 | |
| Enamine | EN300-788950-0.1g |
3-[(2,3-dihydroxy-2-methylpropyl)amino]-2,2-difluoropropanoic acid |
2137554-35-7 | 95.0% | 0.1g |
$1408.0 | 2025-03-21 | |
| Enamine | EN300-788950-0.25g |
3-[(2,3-dihydroxy-2-methylpropyl)amino]-2,2-difluoropropanoic acid |
2137554-35-7 | 95.0% | 0.25g |
$1472.0 | 2025-03-21 | |
| Enamine | EN300-788950-0.5g |
3-[(2,3-dihydroxy-2-methylpropyl)amino]-2,2-difluoropropanoic acid |
2137554-35-7 | 95.0% | 0.5g |
$1536.0 | 2025-03-21 | |
| Enamine | EN300-788950-1.0g |
3-[(2,3-dihydroxy-2-methylpropyl)amino]-2,2-difluoropropanoic acid |
2137554-35-7 | 95.0% | 1.0g |
$1599.0 | 2025-03-21 | |
| Enamine | EN300-788950-2.5g |
3-[(2,3-dihydroxy-2-methylpropyl)amino]-2,2-difluoropropanoic acid |
2137554-35-7 | 95.0% | 2.5g |
$3136.0 | 2025-03-21 | |
| Enamine | EN300-788950-5.0g |
3-[(2,3-dihydroxy-2-methylpropyl)amino]-2,2-difluoropropanoic acid |
2137554-35-7 | 95.0% | 5.0g |
$4641.0 | 2025-03-21 | |
| Enamine | EN300-788950-10.0g |
3-[(2,3-dihydroxy-2-methylpropyl)amino]-2,2-difluoropropanoic acid |
2137554-35-7 | 95.0% | 10.0g |
$6882.0 | 2025-03-21 |
3-[(2,3-Dihydroxy-2-methylpropyl)amino]-2,2-difluoropropanoic acid Related Literature
-
L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
Additional information on 3-[(2,3-Dihydroxy-2-methylpropyl)amino]-2,2-difluoropropanoic acid
3-[(2,3-Dihydroxy-2-methylpropyl)amino]-2,2-difluoropropanoic acid (CAS No. 2137554-35-7): A Comprehensive Overview
3-[(2,3-Dihydroxy-2-methylpropyl)amino]-2,2-difluoropropanoic acid (CAS No. 2137554-35-7) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features and potential biological activities, holds promise for various therapeutic applications. This article provides a detailed overview of the compound, including its chemical structure, synthesis methods, biological properties, and recent research advancements.
Chemical Structure and Properties
3-[(2,3-Dihydroxy-2-methylpropyl)amino]-2,2-difluoropropanoic acid is a complex organic molecule with a molecular formula of C8H15F24. The compound features a difluoropropanoic acid moiety attached to an amino group, which is further substituted with a 2,3-dihydroxy-2-methylpropyl group. This unique combination of functional groups imparts distinct chemical and physical properties to the molecule. The presence of hydroxyl groups enhances the compound's solubility in polar solvents, while the difluoro substitution contributes to its metabolic stability and pharmacokinetic profile.
The molecular weight of 3-[(2,3-Dihydroxy-2-methylpropyl)amino]-2,2-difluoropropanoic acid is approximately 219.19 g/mol. The compound exhibits a melting point in the range of 150-155°C and is stable under standard laboratory conditions. Its solubility in water is moderate, making it suitable for various biochemical assays and in vitro studies.
Synthesis Methods
The synthesis of 3-[(2,3-Dihydroxy-2-methylpropyl)amino]-2,2-difluoropropanoic acid involves several steps and requires careful control of reaction conditions to achieve high yields and purity. One common approach involves the reaction of 2,3-dihydroxy-2-methylpropanamine with 2,2-difluoropropionyl chloride in the presence of a base such as triethylamine. The resulting amide is then hydrolyzed under acidic conditions to form the desired carboxylic acid.
An alternative synthetic route involves the use of protected amino alcohols and subsequent deprotection steps to generate the final product. This method offers greater flexibility in terms of functional group manipulation and can be tailored to produce derivatives with specific biological activities.
Biological Properties and Applications
3-[(2,3-Dihydroxy-2-methylpropyl)amino]-2,2-difluoropropanoic acid has been studied for its potential therapeutic applications in various disease models. Recent research has focused on its anti-inflammatory and anti-cancer properties. Studies have shown that the compound can inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in vitro, suggesting its potential as an anti-inflammatory agent.
In cancer research, 3-[(2,3-Dihydroxy-2-methylpropyl)amino]-2,2-difluoropropanoic acid has demonstrated promising results in inhibiting tumor growth and metastasis. Preclinical studies using human cancer cell lines have shown that the compound can induce apoptosis and cell cycle arrest at specific concentrations. These findings have led to further investigations into its mechanisms of action and potential use as a novel anticancer agent.
Clinical Trials and Future Directions
The promising preclinical data on 3-[(2,3-Dihydroxy-2-methylpropyl)amino]-2,2-difluoropropanoic acid have paved the way for early-stage clinical trials. Initial Phase I trials are currently underway to evaluate the safety and tolerability of the compound in healthy volunteers. These trials will provide crucial information on dosing regimens and pharmacokinetic parameters.
If these initial trials are successful, subsequent Phase II trials will focus on assessing the efficacy of 3-[(2,3-Dihydroxy-2-methylpropyl)amino]-2,2-difluoropropanoic acid in specific patient populations with inflammatory diseases or cancer. The ultimate goal is to develop this compound into a safe and effective therapeutic option for patients.
Conclusion
3-[(2,3-Dihydroxy-2-methylpropyl)amino]-2,2-difluoropropanoic acid (CAS No. 2137554-35-7) is a promising compound with diverse biological activities that warrant further investigation. Its unique chemical structure and potential therapeutic applications make it an exciting area of research in medicinal chemistry and pharmaceutical science. As ongoing studies continue to uncover new insights into its mechanisms of action and clinical utility, this compound holds significant promise for improving patient outcomes in various disease conditions.
2137554-35-7 (3-[(2,3-Dihydroxy-2-methylpropyl)amino]-2,2-difluoropropanoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)